Cas no 300397-67-5 (1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane)

• Product Name: 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane
• CAS No: 300397-67-5
• MF: C₁₈H₂₉N₃O₂
• MW: 319.441764593124
• CID: 4644227
• Update Time: 2025-06-08

1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane Chemical and Physical Properties

Names and Identifiers

• 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane

• Inchi： 1S/C18H29N3O2/c1-16(2,3)19-12-18(21(22)23,15-10-8-7-9-11-15)13-20(14-19)17(4,5)6/h7-11H,12-14H2,1-6H3
• InChI Key： XWIOOOAOFOVNMK-UHFFFAOYSA-N
• SMILES： C1N(C(C)(C)C)CC([N+]([O-])=O)(C2=CC=CC=C2)CN1C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Nitropyrimidines

Additional information on 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane

Comprehensive Overview of 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane (CAS No. 300397-67-5)

1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane (CAS No. 300397-67-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to by its abbreviated name DTBNPD, belongs to the diazinane family, which is known for its versatile chemical reactivity and stability. Researchers and industry professionals are increasingly interested in 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane for its potential use in pharmaceutical intermediates, material science, and catalysis.

The molecular structure of 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane features a diazinane ring substituted with tert-butyl groups at the 1 and 3 positions, a nitro group at the 5 position, and a phenyl group also at the 5 position. This arrangement imparts unique electronic and steric properties to the molecule, making it a subject of interest for structure-activity relationship (SAR) studies. The presence of the nitro group, in particular, has been linked to enhanced reactivity in certain chemical transformations, which is a hot topic in modern organic synthesis.

In the context of current research trends, 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane is often discussed alongside keywords such as "nitrogen-containing heterocycles", "sterically hindered amines", and "nitroaryl compounds". These terms reflect the growing demand for advanced functional materials and bioactive molecules in industries ranging from agrochemicals to electronics. The compound's stability under various conditions also makes it a candidate for high-performance polymers and coating additives, which are areas of intense innovation.

One of the most frequently asked questions about 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane relates to its synthetic routes and scalability. Recent publications have highlighted methods for its preparation via multi-step organic synthesis, often involving condensation reactions and nitration steps. The compound's purification and characterization are also critical topics, with techniques such as HPLC, NMR spectroscopy, and mass spectrometry being commonly employed. These aspects are particularly relevant to researchers looking for reproducible synthetic protocols.

Another area of interest is the potential biological activity of 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane. While not yet extensively studied, its structural analogs have shown promise in medicinal chemistry, particularly as enzyme inhibitors or receptor modulators. This has led to speculation about its utility in drug discovery programs, especially those targeting central nervous system (CNS) disorders or inflammatory diseases. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From an environmental and regulatory perspective, 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane is generally considered to have low ecotoxicity, based on its structural features and the behavior of similar compounds. This makes it an attractive option for industries seeking sustainable alternatives to more hazardous chemicals. Its biodegradability and persistence in environmental matrices are subjects of ongoing investigation, aligning with the global push for green chemistry principles.

In summary, 1,3-Di-tert-butyl-5-nitro-5-phenyl-1,3-diazinane (CAS No. 300397-67-5) represents a fascinating case study in the intersection of fundamental research and applied science. Its unique combination of steric bulk, electronic effects, and functional groups opens up numerous possibilities for innovation. As the scientific community continues to explore its properties and applications, this compound is likely to remain a topic of discussion in academic journals, patent filings, and industry reports for years to come.